Cas no 2734776-45-3 (2,4,6-Trifluoro-3-(methoxymethoxy)benzoic acid)

• Product Name: 2,4,6-Trifluoro-3-(methoxymethoxy)benzoic acid
• CAS No: 2734776-45-3
• MF: C₉H₇F₃O₄
• MW: 236.14
• CID: 5080663
• Update Time: 2025-05-22

2,4,6-Trifluoro-3-(methoxymethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Trifluoro-3-(methoxymethoxy)benzoic acid

• Inchi： 1S/C9H7F3O4/c1-15-3-16-8-5(11)2-4(10)6(7(8)12)9(13)14/h2H,3H2,1H3,(H,13,14)
• InChI Key： VEMDBEOESJBEHK-UHFFFAOYSA-N
• SMILES： C1(=C(C(F)=C(C(=C1)F)C(O)=O)OCOC)F

Additional information on 2,4,6-Trifluoro-3-(methoxymethoxy)benzoic acid

Comprehensive Overview of 2,4,6-Trifluoro-3-(methoxymethoxy)benzoic acid (CAS No. 2734776-45-3)

2,4,6-Trifluoro-3-(methoxymethoxy)benzoic acid (CAS No. 2734776-45-3) is a fluorinated benzoic acid derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoro and methoxymethoxy functional groups, has garnered attention for its potential as a building block in synthetic chemistry. Researchers are increasingly exploring its utility in the development of novel active pharmaceutical ingredients (APIs) and crop protection agents, aligning with the growing demand for sustainable and efficient chemical solutions.

The structural features of 2,4,6-Trifluoro-3-(methoxymethoxy)benzoic acid make it a versatile intermediate. The presence of fluorine atoms enhances its lipophilicity and metabolic stability, which are critical properties in drug design. Meanwhile, the methoxymethoxy group offers selective reactivity, enabling further functionalization under mild conditions. These attributes have positioned this compound as a valuable tool in medicinal chemistry and material science, particularly in the synthesis of fluorinated analogs with improved bioactivity.

In recent years, the demand for fluorinated compounds has surged due to their widespread use in life sciences and electronics. A common query among researchers is: "How can fluorinated intermediates like 2,4,6-Trifluoro-3-(methoxymethoxy)benzoic acid improve drug bioavailability?" Studies suggest that fluorine incorporation can significantly alter a molecule's pharmacokinetic profile, reducing clearance rates and enhancing target engagement. This aligns with the industry's focus on precision medicine and green chemistry, where efficiency and environmental impact are paramount.

Another trending topic is the role of 2,4,6-Trifluoro-3-(methoxymethoxy)benzoic acid in agrochemical innovation. With global food security challenges, researchers are investigating fluorinated compounds for their potential to develop next-generation pesticides and herbicides. The compound's ability to modulate biological pathways makes it a candidate for creating safer, more effective crop protection solutions. This resonates with searches like "fluorinated agrochemicals and sustainability," highlighting the intersection of chemistry and environmental stewardship.

From a synthetic perspective, CAS No. 2734776-45-3 is often discussed in forums exploring regioselective functionalization and protecting group strategies. The methoxymethoxy moiety, for instance, can be selectively removed or modified, offering flexibility in multi-step syntheses. Such discussions are prevalent among organic chemists seeking to optimize routes for complex molecule assembly, reflecting the compound's relevance in methodology development.

In summary, 2,4,6-Trifluoro-3-(methoxymethoxy)benzoic acid (CAS No. 2734776-45-3) exemplifies the innovation driving modern chemical research. Its dual utility in pharmaceutical and agrochemical sectors, combined with its synthetic adaptability, ensures its continued prominence. As industries prioritize sustainable chemistry and efficient synthesis, this compound is poised to remain a focal point in scientific and industrial advancements.